4-(3-(Trimethoxysilyl)propyl)morpholine

• IUPAC Name: trimethoxy(3-morpholin-4-ylpropyl)silane
• InChI: InChI=1S/C10H23NO4Si/c1-12-16(13-2,14-3)10-4-5-11-6-8-15-9-7-11/h4-10H2,1-3H3
• InChI Key: YJDOIAGBSYPPCK-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCN1CCOCC1)(OC)OC
• Molecular Formula: C10H23NO4Si
• DSSTOX Substance ID: DTXSID2067589
• Molecular Weight: 249.38 g/mol
• CAS RN: 31024-54-1

Description

4-(3-(Trimethoxysilyl)propyl)morpholine is a chemical compound with the molecular formula C10H23NO4Si. It has garnered considerable attention in the scientific community due to its potential implications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of 4-(3-(Trimethoxysilyl)propyl)morpholine is based on its molecular formula, C10H23NO4Si. The exact mass is 249.139633 Da and the average mass is 249.379 Da.

Chemical Reactions Analysis

While specific chemical reactions involving 4-(3-(Trimethoxysilyl)propyl)morpholine are not detailed in the available resources, similar compounds involving trimethoxysilane groups have been studied. For instance, the hydrolysis reactions of these compounds are known to be second-order reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-(3-(Trimethoxysilyl)propyl)morpholine include a density of 1.0±0.1 g/cm³, boiling point of 266.3±25.0 °C at 760 mmHg, and a molar refractivity of 65.4±0.3 cm³.

Scientific Research Applications

Application 1: 3D Printing Inks

• Scientific Field : Materials Science.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is used in the modification of bacterial cellulose nanofibers (CNF) for use as a crosslinking and reinforcing agent in 3D printable UV-curable inks.
• Methods of Application : The highly crystalline CNF prepared via bacterial synthesis were modified with 4-(3-(Trimethoxysilyl)propyl)morpholine and used for fabrication of inks for 3D printing. The chemical and crystalline structure of the material was confirmed with NMR, FTIR, EDX, and XRD methods.
• Results or Outcomes : The modification of CNF with 4-(3-(Trimethoxysilyl)propyl)morpholine increased the quality of 3D printed filaments due to reduced CNF agglomeration. The strength and the ultimate elongation of the material prepared in this work were 1.05±0.08 MPa at 2700%, which is significantly higher than those of the material prepared with unmodified CNF.

Application 2: Silica Aerogels

• Scientific Field : Materials Science.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is used along with tetramethyl orthosilicate to produce an organically-modified silica network, which could be reinforced by adding 1, 6-bis(trimethoxysilyl)hexane or 1, 4-bis(triethoxysilyl)-benzene as spacers and tris[2-(acryloyloxy)ethyl] isocyanurate as cross-linker.
• Methods of Application : The preparation of these materials could be accomplished using a combination of silanes, including hydrophobic moieties for a compromise to ensure material stability and good adsorption capacities.
• Results or Outcomes : These hybrid aerogels have shown an interesting combination of thermal insulation and mechanical properties. Moreover, they could be chemically doped with silica-functionalized magnetite nanoparticles imparting magnetic behaviour to the aerogels but also improving their thermal insulation performance and mechanical strength.

Application 3: Visible-Light-Curable Urethane-Modified Epoxy Acrylate/SiO2 Composites

• Scientific Field : Materials Science.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is used as a coupling agent in the preparation of visible-light-curable urethane-modified epoxy acrylate/SiO2 composites. This helps to improve the adhesion between the filler, SiO2 nanoparticles, and the resin matrix.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes : The specific results or outcomes obtained are not detailed in the source.

Application 4: Organic/Inorganic Hybrid Nanomaterials

• Scientific Field : Nanotechnology.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is widely used in the preparation and fabrication of organic/inorganic hybrid nanomaterials. It can be used as a silane coupling agent for the modification of TiO2 nanoparticles.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes : The specific results or outcomes obtained are not detailed in the source.

Application 5: Isoelectric Focusing

• Scientific Field : Biochemistry.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is used in isoelectric focusing, a technique for separating different molecules by their isoelectric point. This compound is used to link polyacrylamide gels to glass plates covalently.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes : The specific results or outcomes obtained are not detailed in the source.

Application 6: Functionalized Barium Titanate/Photopolymer Composites

• Scientific Field : Materials Science.
• Summary of the Application : 4-(3-(Trimethoxysilyl)propyl)morpholine is used as a linker to an acrylate-based matrix polymer in the functionalization process of barium titanate nanoparticles (BTONP).
• Methods of Application : The functionalization process temperature, time, functionalization agent ratio, solvent, and catalyst influence on the functionalization degree were measured by thermogravimetric analysis (TGA), elemental analysis, and Fourier-transform infrared (FTIR) spectroscopy.
• Results or Outcomes : Functionalization improves the dispersion of particles, increases suspension viscosity, and decreases the curing depth and dielectric properties.